Cas no 1805200-12-7 (2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine
• CAS No: 1805200-12-7
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4888618
• Update Time: 2025-07-02

2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-6(13)3-12-5(2-11)7(4)8(9)10/h3,8,13H,2,11H2,1H3
• InChI Key： SRGDQHIFCOGWPA-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C=1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine (CAS No. 1805200-12-7)

2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine, identified by its CAS number 1805200-12-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure that is widely prevalent in numerous bioactive molecules. The presence of multiple functional groups, including an aminomethyl side chain, a difluoromethyl substituent, and hydroxyl groups, makes this molecule a versatile scaffold for drug discovery and development.

The aminomethyl group (–NHCH₂–) at the 2-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical reactions, such as condensation, coupling, or modification, facilitating the synthesis of more complex derivatives. The difluoromethyl group (–CF₂–) at the 3-position is known for its ability to modulate metabolic stability and binding affinity in drug molecules. This substitution often enhances the lipophilicity and binding interactions with biological targets, making it a valuable feature in medicinal chemistry. Additionally, the hydroxy group at the 5-position and the methyl group at the 4-position contribute to the overall electronic and steric properties of the molecule, influencing its reactivity and biological activity.

In recent years, there has been a growing interest in exploring novel pyridine derivatives for their potential applications in therapeutic areas such as oncology, inflammation, and neurology. The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine make it an attractive candidate for further investigation. For instance, studies have shown that pyridine-based compounds can serve as scaffolds for kinase inhibitors, which are critical in cancer treatment. The combination of an aminomethyl group and a difluoromethyl moiety may enhance the potency and selectivity of such inhibitors by improving interactions with the active sites of target enzymes.

Moreover, the hydroxy and methyl substituents can influence the solubility and pharmacokinetic properties of the compound. Hydroxyl groups are often involved in hydrogen bonding interactions with biological targets, which can be crucial for achieving high binding affinity. On the other hand, methyl groups can provide steric hindrance or enhance lipophilicity, depending on their position relative to other functional groups. These properties make 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine a promising candidate for further optimization as a lead compound in drug development.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such compounds. Molecular modeling techniques can predict how this molecule might interact with biological targets at the atomic level, providing insights into its mechanism of action. Additionally, virtual screening methods allow for the identification of analogs with improved properties by systematically modifying key structural features. These approaches have been instrumental in accelerating the discovery process for new therapeutic agents.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include nucleophilic substitution reactions to introduce the aminomethyl group, protection-deprotection techniques to handle reactive functional groups like hydroxyls, and fluorination methods to incorporate the difluoromethyl moiety. Advanced catalytic systems and green chemistry principles are increasingly being employed to improve efficiency and sustainability in these synthetic processes.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine (CAS No. 1805200-12-7) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, this molecule is likely to play an important role in future drug discovery efforts.